Cas no 405074-85-3 (BENZENE, PENTAFLUORO[[(TRIFLUOROMETHYL)SULFONYL]METHYL]-)

• Product Name: BENZENE, PENTAFLUORO[[(TRIFLUOROMETHYL)SULFONYL]METHYL]-
• CAS No: 405074-85-3
• MF: C₈H₂F₈O₂S
• MW: 314.152509212494
• CID: 3371399
• PubChem ID: 11716623
• Update Time: 2025-04-21

BENZENE, PENTAFLUORO[[(TRIFLUOROMETHYL)SULFONYL]METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZENE, PENTAFLUORO[[(TRIFLUOROMETHYL)SULFONYL]METHYL]-
• Benzene, 1,2,3,4,5-pentafluoro-6-[[(trifluoromethyl)sulfonyl]methyl]-
• NZYDYOOOKQEJTG-UHFFFAOYSA-
• InChI=1/C8H2F8O2S/c9-3-2(1-19(17,18)8(14,15)16)4(10)6(12)7(13)5(3)11/h1H2
• pentafluorobenzyl trifluoromethyl sulfone
• NZYDYOOOKQEJTG-UHFFFAOYSA-N
• 405074-85-3

• Inchi： 1S/C8H2F8O2S/c9-3-2(1-19(17,18)8(14,15)16)4(10)6(12)7(13)5(3)11/h1H2
• InChI Key： NZYDYOOOKQEJTG-UHFFFAOYSA-N
• SMILES： C1(F)=C(CS(C(F)(F)F)(=O)=O)C(F)=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 313.96477577Da
• Monoisotopic Mass: 313.96477577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų